(2-Methylbenzo[b]thiophen-7-yl)methanol

• Molecular Formula: C10H10OS
• Molecular Weight: 178.25 g/mol
• IUPAC Name: (2-methyl-1-benzothiophen-7-yl)methanol
• InChI: InChI=1S/C10H10OS/c1-7-5-8-3-2-4-9(6-11)10(8)12-7/h2-5,11H,6H2,1H3
• InChI Key: BYXQGOXXGLXLLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)C(=CC=C2)CO

Description

(2-Methylbenzo[b]thiophen-7-yl)methanol is a useful research compound. Its molecular formula is C10H10OS and its molecular weight is 178.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The carboxylic acid (509) (0.240 g, 1.25 mmol) was dissolved in anhydrous tetrahydrofuran (12 mL) and cooled to 0° C. under nitrogen. BH3-tetrahydrofuran complex (3.12 mL, 3.12 mmol, 1.0 M in tetrahydrofuran) was added slowly. After the addition was complete, the solution was allowed to warm to room temperature and stirred for an additional 1 hour. The solution was cooled to 0° C. and quenched by the addition of methanol (5 mL) followed by a saturated sodium sulfate aqueous solution (5 mL). The mixture was diluted with ethyl acetate and washed with brine and dried over sodium sulfate, filtered, and concentrated in vacuo to provide (2-methylbenzo[b]thiophen-7-yl)methanol (510) (0.203 g, 91.2%) as a colorless oil.